Cas no 117372-50-6 (Furo[2,3-b]quinoline, 4-chloro-7-methoxy-)

• Product Name: Furo[2,3-b]quinoline, 4-chloro-7-methoxy-
• CAS No: 117372-50-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 3656787
• PubChem ID: 85569491
• Update Time: 2025-04-22

Furo[2,3-b]quinoline, 4-chloro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinoline, 4-chloro-7-methoxy-
• DTXSID001284231
• 4-chloro-7-methoxyfuro[2,3-b]quinoline
• 117372-50-6

• Inchi： 1S/C12H8ClNO2/c1-15-7-2-3-8-10(6-7)14-12-9(11(8)13)4-5-16-12/h2-6H,1H3
• InChI Key： WCAUONYLGSAMBN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2)C(Cl)=C2C=COC=12

Computed Properties

• Exact Mass: 233.0243562Da
• Monoisotopic Mass: 233.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3Ų